1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimethylformamide

• CAS No.: 1356543-46-8
• Molecular Formula: C10H11NO3S
• Molecular Weight: 225.3

Description

1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimethylformamide is a chemical compound with the molecular formula C10H11NO3S and a molecular weight of 225.26 g/mol . This compound is known for its unique structural features, which include a formyl group, a hydroxyphenyl group, and a sulfanyl group attached to a dimethylformamide moiety

Preparation Methods

The synthesis of 1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimethylformamide typically involves the reaction of 4-formyl-3-hydroxyphenyl thiol with N,N-dimethylformamide under controlled conditions . The reaction is usually carried out in the presence of a suitable catalyst and under an inert atmosphere to prevent oxidation. The reaction mixture is then purified using standard techniques such as recrystallization or chromatography to obtain the desired product in high purity .

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimethylformamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding sulfoxides or sulfones using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: Reduction reactions can convert the formyl group to an alcohol or other reduced forms using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, where the sulfanyl group can be replaced by other nucleophiles under appropriate conditions.

Common reagents and conditions used in these reactions include organic solvents, catalysts, and controlled temperatures to ensure the desired transformation. The major products formed from these reactions depend on the specific reagents and conditions employed .

Scientific Research Applications

1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimethylformamide has a wide range of scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis, enabling the construction of more complex molecules.

Biology: Its unique structural features make it a valuable tool in biochemical studies, particularly in the investigation of enzyme mechanisms and protein-ligand interactions.

Medicine: The compound’s potential therapeutic properties are being explored in drug discovery and development, particularly for its ability to modulate biological pathways.

Industry: It is used in the development of advanced materials and nanotechnology applications due to its versatile chemical reactivity.

Mechanism of Action

The mechanism by which 1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimethylformamide exerts its effects involves interactions with specific molecular targets and pathways. The formyl and hydroxyphenyl groups can interact with enzymes and receptors, modulating their activity and leading to various biological effects . The sulfanyl group can also participate in redox reactions, influencing cellular processes and signaling pathways .

Comparison with Similar Compounds

1-[(4-formyl-3-hydroxyphenyl)sulfanyl]-N,N-dimethylformamide can be compared with other similar compounds such as:

4-formyl-3-hydroxyphenyl thiol: Lacks the dimethylformamide moiety, resulting in different reactivity and applications.

N,N-dimethylformamide: A common solvent with different chemical properties and uses.

Sulfoxides and sulfones: Oxidized derivatives with distinct chemical and biological activities.